Cas no 1712906-93-8 (2-(2-Methyloxolan-3-YL)-4-(propan-2-YL)-1,3-oxazole-5-carboxylic acid)

• Product Name: 2-(2-Methyloxolan-3-YL)-4-(propan-2-YL)-1,3-oxazole-5-carboxylic acid
• CAS No: 1712906-93-8
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• MDL: MFCD27887721
• CID: 5613576
• PubChem ID: 114373763
• Update Time: 2025-05-20

2-(2-Methyloxolan-3-YL)-4-(propan-2-YL)-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-METHYLOXOLAN-3-YL)-4-(PROPAN-2-YL)-1,3-OXAZOLE-5-CARBOXYLICACID
• 1712906-93-8
• EN300-330697
• 2-(2-METHYLOXOLAN-3-YL)-4-(PROPAN-2-YL)-1,3-OXAZOLE-5-CARBOXYLIC ACID
• 5-Oxazolecarboxylic acid, 4-(1-methylethyl)-2-(tetrahydro-2-methyl-3-furanyl)-
• 2-(2-Methyloxolan-3-YL)-4-(propan-2-YL)-1,3-oxazole-5-carboxylic acid

• MDL： MFCD27887721
• Inchi： 1S/C12H17NO4/c1-6(2)9-10(12(14)15)17-11(13-9)8-4-5-16-7(8)3/h6-8H,4-5H2,1-3H3,(H,14,15)
• InChI Key： VSFGIJOGNNQVAW-UHFFFAOYSA-N
• SMILES： O1CCC(C2=NC(=C(C(=O)O)O2)C(C)C)C1C

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.181±0.06 g/cm3(Predicted)
• Boiling Point: 380.1±42.0 °C(Predicted)
• pka: 2.35±0.38(Predicted)

Additional information on 2-(2-Methyloxolan-3-YL)-4-(propan-2-YL)-1,3-oxazole-5-carboxylic acid

Introduction to 2-(2-Methyloxolan-3-YL)-4-(propan-2-YL)-1,3-oxazole-5-carboxylic acid (CAS No. 1712906-93-8)

2-(2-Methyloxolan-3-YL)-4-(propan-2-YL)-1,3-oxazole-5-carboxylic acid, identified by the CAS number 1712906-93-8, is a structurally complex organic compound belonging to the oxazole family. This compound has garnered significant attention in the field of medicinal chemistry due to its unique scaffold and potential biological activities. The presence of a methylene group linked to a cyclic ether (oxolane) and a propanyl side chain at the 4-position of the oxazole ring introduces interesting electronic and steric properties, making it a valuable candidate for further investigation.

The oxazole core is a well-known pharmacophore in drug discovery, often found in molecules with antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 1,3-oxazole provides a rigid bicyclic system that can effectively interact with biological targets. In particular, the 5-carboxylic acid functionality at the terminal position of the oxazole ring offers opportunities for further derivatization, enabling the synthesis of analogs with tailored physicochemical properties and enhanced bioavailability.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of understanding the three-dimensional structure of such heterocyclic compounds. Studies suggest that the methyl group in the 2-position of the oxolane ring influences electron distribution across the molecule, potentially modulating its reactivity and binding affinity. Similarly, the propan-2-yl substituent at the 4-position may contribute to hydrophobic interactions with protein targets, enhancing binding affinity.

One of the most compelling aspects of this compound is its potential application in targeted drug design. The oxazole scaffold has been extensively studied for its ability to mimic natural products and bioactive peptides. For instance, derivatives of oxazole have shown promise in inhibiting enzymes involved in cancer metabolism. The structural features of CAS No. 1712906-93-8, particularly its oxygen-rich environment and flexible side chains, make it an attractive scaffold for designing molecules that can disrupt pathological pathways.

Moreover, recent research has explored the use of oxazole derivatives as kinase inhibitors. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The ability of 2-(2-Methyloxolan-3-YL)-4-(propan-2-YL)-1,3-oxazole-5-carboxylic acid to interact with kinase active sites has been computationally predicted using molecular docking studies. These studies indicate that modifications at the 5-carboxylic acid position could enhance binding affinity while minimizing off-target effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the oxolane ring necessitates careful selection of protecting groups and reaction sequences to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one, reducing both cost and environmental impact.

In terms of pharmacokinetic properties, the presence of both polar (carboxylic acid) and non-polar (methyl and propanyl groups) functionalities suggests that this compound may exhibit balanced solubility characteristics. This balance is crucial for drug development, as it can influence absorption, distribution, metabolism, excretion (ADME), and overall therapeutic efficacy. Experimental studies are currently underway to evaluate these properties in vitro.

The pharmaceutical industry has shown increasing interest in bioisosteric replacements to improve drug-like properties. In this context, replacing rigid aromatic rings with flexible heterocycles like oxazoles can enhance conformational flexibility without sacrificing binding affinity. The structural versatility of CAS No. 1712906-93-8 makes it an excellent candidate for exploring such bioisosteric relationships.

Another area of interest is the use of this compound as a building block for drug discovery libraries. High-throughput screening (HTS) campaigns rely on diverse chemical scaffolds to identify novel bioactive molecules. The unique structure of 2-(2-Methyloxolan-3-YL)-4-(propan-2-YL)-1,3-oxazole-5-carboxylic acid could lead to unexpected biological activities when combined with other functional groups or incorporated into larger molecules.

Recent patents have been filed for derivatives of this compound that exhibit enhanced pharmacological activity against specific disease targets. These patents highlight the commercial potential of oxazole-based scaffolds and underscore their importance in modern medicinal chemistry. Companies specializing in small-molecule drug discovery are actively exploring analogs with similar structures to identify next-generation therapeutics.

The role of computational tools like machine learning (ML) and artificial intelligence (AI) has been pivotal in accelerating drug discovery efforts. Predictive models can now accurately forecast biological activity based on molecular structure data alone. By leveraging these tools alongside experimental validation, researchers can prioritize promising candidates like CAS No. 1712906-93-8 for further development.

In conclusion,2-(2-Methyloxolan-3-YL)-4-(propan-2-YL)-1,3-oxazole-5-carboxylic acid (CAS No. 1712906-93-8) represents a structurally intriguing compound with significant potential in medicinal chemistry applications. Its unique combination of functional groups makes it an ideal candidate for further exploration as a lead molecule or building block for novel therapeutics targeting various diseases.